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Compound of Interest

Compound Name: 1-Tetracontanol

Cat. No.: B15177472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Tetracontanol is a long-chain saturated fatty alcohol with 40 carbon atoms. It belongs to the

class of organic compounds known as fatty alcohols, which are characterized by a hydroxyl

group attached to a long aliphatic chain. Found in some plant waxes, 1-tetracontanol is a

subject of interest for its potential biological activities, including anti-inflammatory, antioxidant,

and antimicrobial properties.[1] This technical guide provides a comprehensive overview of the

chemical properties and structure of 1-tetracontanol, intended for researchers, scientists, and

professionals in drug development.

Chemical Structure and Identification
The chemical structure of 1-tetracontanol consists of a forty-carbon straight chain with a

hydroxyl group at one terminus.

Molecular Formula: C₄₀H₈₂O[1]

Molecular Weight: 579.1 g/mol [2]

CAS Number: 164350-12-3[1][2]

2D Structure:
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Physicochemical Properties
Quantitative data for the physicochemical properties of 1-tetracontanol are not readily

available in comprehensive databases, which are often dominated by information on the

shorter-chain alcohol, 1-tetradecanol. The table below summarizes the available information.

Property Value Reference

Molecular Formula C₄₀H₈₂O [1]

Molecular Weight 579.1 g/mol [2]

CAS Number 164350-12-3 [1][2]

Melting Point Not available

Boiling Point Not available

Density Not available

Solubility Not available

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 1-tetracontanol are not

widely published. However, general methods for the analysis of long-chain fatty alcohols can

be adapted.

General Analytical Workflow for Long-Chain Fatty
Alcohols
A common approach for the analysis of long-chain fatty alcohols like 1-tetracontanol from a

biological matrix would involve extraction followed by chromatographic separation and

detection.

Sample Preparation
(e.g., Plant Wax Extraction)

Solvent Extraction
(e.g., Hexane, Chloroform)

 Concentration
(Rotary Evaporation)

 Gas Chromatography (GC) Mass Spectrometry (MS) 
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Caption: General experimental workflow for the analysis of 1-tetracontanol.

Detailed Steps:

Sample Preparation: The source material (e.g., plant leaves) is dried and ground to a fine

powder.

Extraction: The powdered material is subjected to solvent extraction, typically using a

nonpolar solvent like hexane or a chloroform/methanol mixture, to isolate the lipid fraction

containing the fatty alcohols.

Concentration: The solvent is removed from the extract, often under reduced pressure using

a rotary evaporator, to yield a concentrated lipid extract.

Chromatographic Separation: The extract is then analyzed by Gas Chromatography (GC). A

high-temperature capillary column suitable for the analysis of high molecular weight

compounds would be required. The oven temperature would be programmed to ramp up to a

high final temperature to ensure the elution of the long-chain alcohol.

Mass Spectrometric Detection: The GC is coupled to a Mass Spectrometer (MS) for

detection and identification. The mass spectrum of the eluting peak corresponding to 1-
tetracontanol would show a characteristic fragmentation pattern, including a molecular ion

peak (or a fragment corresponding to the loss of a water molecule) that can be used for its

identification.

Biological Activity and Signaling Pathways
Preliminary reports suggest that 1-tetracontanol possesses anti-inflammatory, antioxidant, and

antimicrobial properties.[1] However, the specific mechanisms of action and the signaling

pathways involved have not been elucidated in the available literature.

Given its long-chain aliphatic structure, it is plausible that 1-tetracontanol could interact with

cell membranes, potentially modulating the function of membrane-bound proteins or influencing

lipid raft formation. Its antioxidant activity may stem from the ability to scavenge free radicals,

although the hydroxyl group is the primary functional group with such potential.
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Further research is required to understand the specific molecular targets and signaling

cascades affected by 1-tetracontanol. A hypothetical signaling pathway for its potential anti-

inflammatory action is presented below, based on common mechanisms of other anti-

inflammatory compounds.
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Gene Expression
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Caption: Hypothetical anti-inflammatory signaling pathway for 1-tetracontanol.
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This diagram illustrates a potential mechanism where an inflammatory stimulus activates a cell

surface receptor, leading to a signaling cascade that activates the transcription factor NF-κB.

NF-κB then translocates to the nucleus to promote the expression of inflammatory genes. 1-
Tetracontanol could potentially inhibit this pathway at one or more points in the signaling

cascade.

Conclusion
1-Tetracontanol is a long-chain fatty alcohol with potential for biological applications. While its

basic chemical identity is established, a significant gap exists in the publicly available data

regarding its detailed physicochemical properties and specific experimental protocols. The

reported anti-inflammatory, antioxidant, and antimicrobial activities warrant further investigation

to elucidate the underlying mechanisms of action and to explore its potential in drug

development and other scientific applications. Future research should focus on obtaining

robust quantitative data for its physical properties and on conducting detailed biological studies

to understand its interaction with cellular systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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